Cas no 104834-00-6 (1,12-Dodecanediamine, N,N'-bis(6-aminohexyl)-)

• Product Name: 1,12-Dodecanediamine, N,N'-bis(6-aminohexyl)-
• CAS No: 104834-00-6
• MF: C₂₄H₅₄N₄
• MW: 398.712366580963
• CID: 1149629
• PubChem ID: 71333344
• Update Time: 2025-04-20

1,12-Dodecanediamine, N,N'-bis(6-aminohexyl)- Chemical and Physical Properties

Names and Identifiers

• 1,12-Dodecanediamine, N,N'-bis(6-aminohexyl)-
• N,N'-bis(6-aminohexyl)dodecane-1,12-diamine
• 104834-00-6
• DTXSID20761621
• N~1~,N~12~-Bis(6-aminohexyl)dodecane-1,12-diamine

• Inchi： 1S/C24H54N4/c25-19-13-7-11-17-23-27-21-15-9-5-3-1-2-4-6-10-16-22-28-24-18-12-8-14-20-26/h27-28H,1-26H2
• InChI Key： PGGJKXQJTCBPPB-UHFFFAOYSA-N
• SMILES： N(CCCCCCN)CCCCCCCCCCCCNCCCCCCN

Computed Properties

• Exact Mass: 398.43522
• Monoisotopic Mass: 398.43484774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 25
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 76.1